Cas no 861208-74-4 (4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine)

• Product Name: 4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine
• CAS No: 861208-74-4
• MF: C₁₈H₁₈ClN₃O
• MW: 327.808022975922
• MDL: MFCD04124904
• CID: 5226384
• Update Time: 2026-03-07

4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine

• MDL： MFCD04124904
• Inchi： 1S/C18H18ClN3O/c19-15-6-4-14(5-7-15)18-16(13-21-9-11-23-12-10-21)22-8-2-1-3-17(22)20-18/h1-8H,9-13H2
• InChI Key： QWOQUPAJPUTNEF-UHFFFAOYSA-N
• SMILES： C12=NC(C3=CC=C(Cl)C=C3)=C(CN3CCOCC3)N1C=CC=C2

Additional information on 4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine

Recent Advances in the Study of 4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine (CAS: 861208-74-4)

In recent years, the compound 4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine (CAS: 861208-74-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazopyridine core and morpholine substituent, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The unique structural features of this compound contribute to its ability to interact with specific biological pathways, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine. One key area of research involves its role as a potential anxiolytic and antidepressant agent. Preclinical models have demonstrated that this compound exhibits high affinity for serotonin and dopamine receptors, suggesting its utility in treating mood disorders. Additionally, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated to assess its suitability for further development.

Another significant advancement in the study of this compound is its application in oncology. Researchers have identified its inhibitory effects on specific kinase pathways involved in tumor proliferation. In vitro and in vivo experiments have shown that 4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine can induce apoptosis in certain cancer cell lines, highlighting its potential as a novel chemotherapeutic agent. These findings are supported by structural-activity relationship (SAR) studies, which have optimized the compound's efficacy and reduced off-target effects.

The synthesis and scalable production of 4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine have also been refined in recent years. Advances in synthetic methodologies have enabled the production of high-purity batches, essential for both research and potential clinical applications. Furthermore, computational modeling and molecular docking studies have provided insights into the compound's binding modes, facilitating the design of derivatives with enhanced therapeutic profiles.

In conclusion, the ongoing research on 4-{[2-(4-chlorophenyl)imidazo[1,2-a]pyridin-3-yl]methyl}morpholine (CAS: 861208-74-4) underscores its multifaceted potential in drug discovery. From CNS disorders to oncology, this compound continues to reveal new avenues for therapeutic intervention. Future studies are expected to explore its clinical applicability, with the aim of translating these promising preclinical findings into tangible medical benefits.